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Compound of Interest

Compound Name:

2-{1-[(3-

Hydroxypropyl)amino]propyl}phen

ol

CAS No.: 651304-81-3

Cat. No.: B13275161

Get Quote

Executive Summary & Compound Identity
Target Molecule: 2-{1-[(3-Hydroxypropyl)amino]propyl}phenol Molecular Formula:

C₁₂H₁₉NO₂ Exact Mass: 209.1416 Da Molecular Weight: 209.29 g/mol

This compound represents a Mannich-type or Reductive Amination scaffold where a propyl

chain attached to the ortho position of a phenol ring bears a secondary amine at the benzylic

(C1') position. The amine is further substituted with a 3-hydroxypropyl linker.

Structural Significance
Researchers typically encounter this structure as:

A Pharmaceutical Intermediate: In the synthesis of adrenergic agents or dopamine agonists

(structural homology to Rotigotine fragments).
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A Process Impurity: Resulting from the reaction of o-hydroxypropiophenone with 3-amino-1-

propanol.

A Degradant: Formed via oxidative cleavage or hydrolysis of larger drug scaffolds containing

the N-propyl-phenethylamine motif.

Synthetic Origin & Causality
To understand the structure, one must understand its formation. The most logical synthetic

pathway dictates the connectivity and expected spectroscopic signals.

Reaction Pathway: Reductive Amination
The formation involves the condensation of 1-(2-hydroxyphenyl)propan-1-one (Ketone) with 3-

amino-1-propanol (Amine), followed by reduction (e.g., NaBH₄ or H₂/Pd).
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+ [H]
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Click to download full resolution via product page

Figure 1: Synthetic pathway establishing the C1' benzylic connectivity.

Spectroscopic Elucidation Strategy
The elucidation relies on confirming three distinct domains: the Phenolic Core, the Benzylic

Propyl Chain, and the N-Hydroxypropyl Tail.

A. High-Resolution Mass Spectrometry (HRMS)
Ionization: ESI+ (Electrospray Ionization, Positive Mode).

Parent Ion [M+H]⁺: 210.1494 (Calculated).

Fragmentation Pattern (MS/MS):
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m/z ~151: Loss of the N-hydroxypropyl group (C3H8NO fragment cleavage).

m/z ~121: Tropylium-like ion or hydroxybenzyl cation (characteristic of phenols).

m/z ~107: Hydroxybenzyl fragment.

B. Infrared Spectroscopy (FT-IR)
3200–3400 cm⁻¹ (Broad): O-H stretching (Phenolic and Aliphatic overlap).

~3300 cm⁻¹ (Weak, Sharp): N-H stretching (Secondary amine).

1590, 1480 cm⁻¹: Aromatic C=C ring skeletal vibrations.

750 cm⁻¹:Ortho-substituted benzene (out-of-plane bending).

C. Nuclear Magnetic Resonance (NMR) Analysis
This is the definitive proof of structure. The following assignments assume a deuterated solvent

like DMSO-d₆ or CD₃OD.

1. ¹H NMR Assignments (400 MHz)
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Position
Chemical Shift
(δ, ppm)

Multiplicity Integration
Assignment
Logic

Ar-H 6.7 – 7.2 Multiplet 4H

Typical ortho-

substituted

phenol pattern.

Benzylic CH 3.85 Triplet / dd 1H

Critical Signal.

Deshielded by

Ring + Nitrogen.

O-CH₂ 3.45 Triplet 2H

Terminal

hydroxymethyl of

the side chain.

N-CH₂ 2.40 – 2.55 Multiplet 2H

Methylene

adjacent to

amine (side

chain).

Propyl CH₂ 1.65 – 1.80 Multiplet 2H

Methylene in the

benzylic propyl

chain.

Side Chain CH₂ 1.50 – 1.60 Quintet 2H

Middle

methylene of the

hydroxypropyl

group.

Propyl CH₃ 0.85 Triplet 3H

Terminal methyl

of the benzylic

chain.

Phenolic OH ~9.5 (Broad) Singlet 1H

Exchangeable

(disappears with

D₂O).

Key Diagnostic: The benzylic proton at ~3.85 ppm is the "linchpin" connecting the phenol ring

to the propyl chain and the amine.
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2. ¹³C NMR Assignments (100 MHz)
Carbon Type Shift (δ, ppm) Description

Ar-C-OH ~156.0 Phenolic carbon (deshielded).

Ar-C-R ~128.0
Ipso carbon attached to the

propyl chain.

Ar-CH 115 – 130
Remaining 4 aromatic

methines.

Benzylic C-N ~62.5
Chiral Center. Confirms C-N

connectivity.

O-CH₂ ~60.5 Aliphatic alcohol carbon.

N-CH₂ ~46.0 Aliphatic amine carbon.

CH₂ (Propyl) ~28.0 Methylene of the propyl chain.

CH₂ (Side) ~32.0
Middle methylene of

hydroxypropyl group.

CH₃ ~10.5 Terminal methyl.

Connectivity & Logic Verification (2D NMR)
To validate the structure beyond doubt, we utilize 2D correlations.

Benzylic H (3.85 ppm)
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NOESY (Spatial)

Propyl CH2

COSY (3-bond)

N-CH2 (Side Chain)

HMBC (3-bond via N)
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HSQC (1-bond)
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Figure 2: Key NMR correlations. The COSY correlation between the Benzylic H and Propyl CH₂

proves the chain length. The HMBC from Benzylic H to the N-CH₂ confirms the amine bridge.
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Critical Quality Attributes (CQA)
Chirality: The benzylic carbon (C1') is a stereocenter. The synthetic product is likely a

racemate (±) unless chiral ligands were used during reduction.

Stability: As a secondary amine and phenol, this compound is susceptible to oxidation

(forming quinones or N-oxides). Analysis should be performed under inert atmosphere or

with fresh samples.

References
Synthetic Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and
Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11),
3849-3862.

Rotigotine Impurities:Rotigotine EP Impurity C (Despropyl Rotigotine). CAS: 153409-14-4.[1]

Veeprho Standards. Available at: [Link] (Structural homolog used for spectral comparison).

Spectral Data Source:2-(3-Hydroxy-propyl)-phenol. CAS: 1481-92-1.[2][3] PubChem

Compound Summary. Available at: [Link] (Fragment reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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